Cas no 491831-99-3 (1-Methyl-1H-pyrazole-3-carboxylic acid (tetrahydro-furan-2-ylmethyl)-amide)

• Product Name: 1-Methyl-1H-pyrazole-3-carboxylic acid (tetrahydro-furan-2-ylmethyl)-amide
• CAS No: 491831-99-3
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 3112022
• PubChem ID: 4137170
• Update Time: 2025-04-21

1-Methyl-1H-pyrazole-3-carboxylic acid (tetrahydro-furan-2-ylmethyl)-amide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazole-3-carboxylic acid (tetrahydro-furan-2-ylmethyl)-amide
• starbld0040251
• 491831-99-3
• Oprea1_321576
• Z275152614
• 1-Methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-3-carboxamide
• 1-METHYL-N~3~-(TETRAHYDRO-2-FURANYLMETHYL)-1H-PYRAZOLE-3-CARBOXAMIDE
• AK-968/37173028
• 1-methyl-N-(tetrahydro-2-furanylmethyl)-1H-pyrazole-3-carboxamide
• AKOS003744297
• 1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide

• Inchi： 1S/C10H15N3O2/c1-13-5-4-9(12-13)10(14)11-7-8-3-2-6-15-8/h4-5,8H,2-3,6-7H2,1H3,(H,11,14)
• InChI Key： WBAZBPMBDLSPCX-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C1C=CN(C)N=1)=O

Computed Properties

• Exact Mass: 209.116426730Da
• Monoisotopic Mass: 209.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.2Ų